Cas no 2680818-63-5 (Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate)

• Product Name: Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate
• CAS No: 2680818-63-5
• MF: C₁₃H₁₇BrN₂O₄
• MW: 345.189082860947
• CID: 5914273
• PubChem ID: 133057323
• Update Time: 2025-10-28

Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-5-{[(tert-butoxy)carbonyl]amino}pyridine-4-carboxylate
• Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate
• EN300-28297746
• 2680818-63-5

• Inchi： 1S/C13H17BrN2O4/c1-5-19-11(17)8-6-10(14)15-7-9(8)16-12(18)20-13(2,3)4/h6-7H,5H2,1-4H3,(H,16,18)
• InChI Key： QKXRSCWWABOQLM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C(C=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 344.03717g/mol
• Monoisotopic Mass: 344.03717g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.5Ų

Additional information on Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate

Comprehensive Overview of Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate (CAS No. 2680818-63-5)

Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate (CAS No. 2680818-63-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of isonicotinate derivatives, which are increasingly gaining attention due to their versatile applications in drug discovery and material science. The presence of both bromo and tert-butoxycarbonyl (Boc) functional groups makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for high-purity intermediates like Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate has surged, driven by advancements in small-molecule drug development and peptide synthesis. Researchers often search for "Boc-protected isonicotinate derivatives" or "brominated heterocyclic building blocks" to identify compounds like this for their projects. Its unique structure allows for selective modifications, enabling the synthesis of targeted bioactive molecules with potential applications in oncology, neurology, and infectious disease research.

The compound's CAS No. 2680818-63-5 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Laboratories frequently inquire about "synthetic routes for Ethyl 2-bromo-5-Boc-aminoisonicotinate" or "spectroscopic data for CAS 2680818-63-5," highlighting its technical relevance. Modern analytical techniques such as NMR, HPLC, and mass spectrometry are employed to verify its purity and structural integrity, meeting the stringent requirements of Good Manufacturing Practices (GMP).

From an industrial perspective, Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate aligns with the growing trend toward green chemistry and sustainable synthesis. Its efficient use in catalytic cross-coupling reactions reduces waste generation compared to traditional methods. This resonates with the increasing focus on "environmentally friendly chemical processes" and "atom-economical transformations" in academic and industrial forums.

Furthermore, the compound's role in proteomics research and bioconjugation has attracted attention in the era of precision medicine. Scientists exploring "click chemistry compatible scaffolds" or "fluorescent probe precursors" often consider derivatives of this molecule due to its reactive bromine moiety and stable Boc protection. Such applications are frequently discussed in the context of next-generation diagnostics and theranostic agents.

In summary, Ethyl 2-bromo-5-((tert-butoxycarbonyl)amino)isonicotinate (CAS No. 2680818-63-5) represents a strategically important compound at the intersection of medicinal chemistry and material science. Its multifaceted utility, combined with the industry's shift toward sustainable methodologies, ensures its continued relevance in cutting-edge research and development initiatives worldwide.